Cas no 32419-58-2 (13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity))

13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity) structure
32419-58-2 structure
Product Name:13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity)
CAS No:32419-58-2
MF:C21H30O
MW:298.462306499481
CID:293617
PubChem ID:40574150
Update Time:2025-04-19

13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity) Chemical and Physical Properties

Names and Identifiers

    • 18,19-Dinorpregn-4-en-20-yn-17-ol,13-ethyl-, (17a)-(9CI)
    • 13-Ethyl-18,19-dinor-17α-pregn-4-en-20-yn-17-ol (Levo Norgestrel Impurity)
    • 13-ETHYL-18,19-DINOR-17A-PREGN-4-EN-20-YN-17-OL (LEVONORGESTREL IMPURITY D)
    • 13-Ethyl-18,19-dinor-17α-pregn-4-en-20-yn-17-ol (Levo Norgestrel Impurity)
    • (17a)-13-Ethyl-18,19-dinorpregn-4-en-20-yn-17-ol
    • 13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (Levo Norgestrel IMpurity)
    • EP Levonorgestrel Impurity D
    • (1R,3aS,3bR,9aR,9bS,11aS)-11a-ethyl-1-ethynyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-ol
    • JPD9KM7FYK
    • 13-Ethyl-18,19-dinor-17alpha-pregn-4-en-20-yn-17-ol
    • 13-ETHYL-18,19-DINOR-17.ALPHA.-PREGN-4-EN-20-YN-17-OL
    • 18,19-DINORPREGN-4-EN-20-YN-17-OL, 13-ETHYL-, (17.ALPHA.)-
    • 18,19-Dinorpregn-4-en-20-yn-17-ol, 13-ethyl-, (17alpha)-
    • 13-Ethyl-18,19-dinor-17Alpha-pregn-4-en-20-yn-17-ol (~90%) (Levo Norgestrel Impurity)
    • SCHEMBL11858232
    • LEVONORGESTREL IMPURITY D [EP IMPURITY]
    • 32419-58-2
    • UNII-JPD9KM7FYK
    • 13-Ethyl-18,19-dinor-17?-pregn-4-en-20-yn-17-ol (~90%)
    • 3-Deoxolevonorgestrel
    • Levonorgestrel impurity D [EP]
    • 18,19-Dinorpregn-4-en-20-yn-17-ol, 13-ethyl-, (17a)- (9CI); 18,19-Dinor-17a-pregn-4-en-20-yn-17-ol, 13-ethyl-; 13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (3-Deoxolevonorgestrel); Levonorgestrel Imp. D
    • 13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity)
    • Inchi: 1S/C21H30O/c1-3-20-13-11-17-16-8-6-5-7-15(16)9-10-18(17)19(20)12-14-21(20,22)4-2/h2,7,16-19,22H,3,5-6,8-14H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1
    • InChI Key: MXXKGWYLIJQEBP-XUDSTZEESA-N
    • SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CCCC[C@@H]4[C@H]3CC[C@@]21CC

Computed Properties

  • Exact Mass: 299.23700
  • Monoisotopic Mass: 298.229665576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: N/A
  • Boiling Point: 413.6±45.0 °C at 760 mmHg
  • Flash Point: 181.868°C
  • Refractive Index: 1.563
  • PSA: 20.23000
  • LogP: 4.82660
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity) Security Information

13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E916950-1mg
13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity)
32419-58-2
1mg
$119.00 2023-05-18
TRC
E916950-2mg
13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity)
32419-58-2
2mg
$170.00 2023-05-18
TRC
E916950-5mg
13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity)
32419-58-2
5mg
$430.00 2023-05-18
TRC
E916950-10mg
13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity)
32419-58-2
10mg
$ 832.00 2023-09-07
A2B Chem LLC
AF71520-10mg
EP Levonorgestrel Impurity D
32419-58-2
10mg
$918.00 2024-04-20

13-Ethyl-18,19-dinor-17a-pregn-4-en-20-yn-17-ol (~90%)(Levo Norgestrel Impurity) Related Literature

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